Cas no 2171938-16-0 (4-(chloromethyl)-1-cyclohexyl-5-ethyl-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-cyclohexyl-5-ethyl-1H-1,2,3-triazole
• CAS No: 2171938-16-0
• MF: C₁₁H₁₈ClN₃
• MW: 227.733721256256
• CID: 5567041
• PubChem ID: 165593511
• Update Time: 2025-10-22

4-(chloromethyl)-1-cyclohexyl-5-ethyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-cyclohexyl-5-ethyl-1H-1,2,3-triazole
• 2171938-16-0
• EN300-1595172

• Inchi： 1S/C11H18ClN3/c1-2-11-10(8-12)13-14-15(11)9-6-4-3-5-7-9/h9H,2-8H2,1H3
• InChI Key： UTLJQEFMWMOGOG-UHFFFAOYSA-N
• SMILES： ClCC1=C(CC)N(C2CCCCC2)N=N1

Computed Properties

• Exact Mass: 227.1189253g/mol
• Monoisotopic Mass: 227.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-1-cyclohexyl-5-ethyl-1H-1,2,3-triazole

Comprehensive Overview of 4-(chloromethyl)-1-cyclohexyl-5-ethyl-1H-1,2,3-triazole (CAS No. 2171938-16-0)

The compound 4-(chloromethyl)-1-cyclohexyl-5-ethyl-1H-1,2,3-triazole (CAS No. 2171938-16-0) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. This 1,2,3-triazole derivative features a unique combination of functional groups, including a chloromethyl moiety, cyclohexyl substituent, and ethyl group, making it particularly valuable for click chemistry applications and drug discovery programs. The presence of both lipophilic (cyclohexyl) and reactive (chloromethyl) components in this triazole compound creates diverse possibilities for further chemical modifications.

Recent scientific literature highlights the growing importance of functionalized triazole compounds in medicinal chemistry, with particular interest in their role as bioisosteres and building blocks for more complex molecules. The 4-(chloromethyl)-1-cyclohexyl-5-ethyl-1H-1,2,3-triazole structure offers distinct advantages in drug design due to its ability to participate in hydrogen bonding through the triazole nitrogen atoms while providing sites for additional functionalization. Researchers are particularly interested in how the chloromethyl group at position 4 can serve as a handle for further derivatization through nucleophilic substitution reactions.

From a synthetic chemistry perspective, the preparation of 4-(chloromethyl)-1-cyclohexyl-5-ethyl-1H-1,2,3-triazole typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, followed by selective chlorination. The cyclohexyl substituent at N1 contributes to the compound's stability and influences its solubility profile, while the ethyl group at C5 affects the electronic properties of the triazole ring. These structural features make this compound particularly valuable for researchers developing new triazole-based pharmaceuticals or functional materials.

The pharmaceutical industry has shown increasing interest in 1,2,3-triazole derivatives like 4-(chloromethyl)-1-cyclohexyl-5-ethyl-1H-1,2,3-triazole due to their metabolic stability and ability to mimic peptide bonds. Current research trends focus on utilizing such compounds as: core structures for kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The presence of the chloromethyl functional group allows for straightforward conjugation with various pharmacophores, making this compound a versatile intermediate in drug discovery programs.

In materials science applications, 4-(chloromethyl)-1-cyclohexyl-5-ethyl-1H-1,2,3-triazole has shown promise as a building block for functional polymers and supramolecular assemblies. The combination of its triazole core with the chloromethyl reactive site enables the creation of novel materials with tailored properties. Researchers are exploring its use in developing: self-healing polymers, conductive materials, and responsive coatings. The compound's ability to participate in both covalent and non-covalent interactions makes it particularly valuable for these advanced applications.

Analytical characterization of 4-(chloromethyl)-1-cyclohexyl-5-ethyl-1H-1,2,3-triazole typically involves a combination of techniques including NMR spectroscopy (both 1H and 13C), mass spectrometry, and HPLC purity analysis. The compound generally appears as a white to off-white crystalline solid with good stability under standard storage conditions. Its solubility profile shows preferential dissolution in organic solvents such as dichloromethane, THF, and DMF, which is typical for N-cyclohexyl triazole derivatives.

From a safety and handling perspective, while 4-(chloromethyl)-1-cyclohexyl-5-ethyl-1H-1,2,3-triazole is not classified as hazardous under standard regulations, appropriate laboratory precautions should be taken when working with this compound, particularly due to the presence of the reactive chloromethyl group. Standard personal protective equipment including gloves and eye protection is recommended, and reactions involving this compound should be conducted in well-ventilated areas or fume hoods.

The commercial availability of 4-(chloromethyl)-1-cyclohexyl-5-ethyl-1H-1,2,3-triazole (CAS No. 2171938-16-0) has increased in recent years to meet growing research demand. Several specialty chemical suppliers now offer this compound in various quantities, typically ranging from milligram to kilogram scales. Pricing varies depending on purity grade and order volume, with custom synthesis options available for large-scale requirements. Researchers should verify certificate of analysis data when sourcing this material to ensure it meets their specific application needs.

Future research directions for 4-(chloromethyl)-1-cyclohexyl-5-ethyl-1H-1,2,3-triazole are likely to focus on expanding its applications in targeted drug delivery systems and smart materials. The compound's unique combination of stability and reactivity makes it particularly attractive for: prodrug development, polymer-drug conjugates, and stimuli-responsive materials. Additionally, its potential in agrochemical development is being explored, particularly for creating novel crop protection agents with improved environmental profiles.

For researchers considering working with 4-(chloromethyl)-1-cyclohexyl-5-ethyl-1H-1,2,3-triazole, it's important to note that proper storage conditions can significantly impact compound stability. Recommended practices include storage under inert atmosphere at low temperatures (typically -20°C) in amber glass containers to minimize potential degradation. The compound's stability under various conditions should be verified for specific applications, particularly when used in prolonged reactions or incorporated into materials requiring extended shelf life.

The intellectual property landscape surrounding triazole derivatives like 4-(chloromethyl)-1-cyclohexyl-5-ethyl-1H-1,2,3-triazole continues to evolve, with numerous patents filed for related compounds in pharmaceutical and materials applications. Researchers should conduct thorough patent searches before developing commercial applications of this compound. Recent patent activity suggests growing interest in using such functionalized triazoles as key intermediates in the synthesis of bioactive molecules and specialty polymers.

In conclusion, 4-(chloromethyl)-1-cyclohexyl-5-ethyl-1H-1,2,3-triazole (CAS No. 2171938-16-0) represents a versatile and valuable building block in modern chemical research. Its unique structural features combine the stability of the cyclohexyl group with the reactivity of the chloromethyl functionality, all integrated around the biologically relevant 1,2,3-triazole core. As research into click chemistry and triazole-based compounds continues to expand, this particular derivative is likely to find increasing applications across multiple scientific disciplines.